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Compound of Interest

Compound Name: N-(Azido-PEG3)-NH-PEG3-acid

Cat. No.: B15541899 Get Quote

An In-depth Technical Guide on the Safety of N-(Azido-PEG3)-NH-PEG3-acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is a technical guide compiled from publicly available safety information

regarding organic azides and related compounds. It is intended for informational purposes for

researchers, scientists, and drug development professionals. This is not a formal Safety Data

Sheet (SDS). Always consult the official SDS provided by the manufacturer or supplier before

handling N-(Azido-PEG3)-NH-PEG3-acid. The information herein is not a substitute for a

thorough risk assessment and adherence to all applicable safety regulations and institutional

protocols.

Chemical Identification and Properties
N-(Azido-PEG3)-NH-PEG3-acid is a bifunctional, non-cleavable linker commonly used in

bioconjugation and drug development.[1] It features a terminal azide group for "click chemistry"

applications and a terminal carboxylic acid for conjugation to amine-containing molecules.[2]
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Identifier Value

Chemical Name N-(Azido-PEG3)-NH-PEG3-acid

CAS Number 2183440-72-2

Molecular Formula C17H34N4O8[2][3]

Molecular Weight 422.48 g/mol [3]

Solubility Soluble in Water, DMSO, and DMF[2]

Storage Recommended at -20°C[2][4][5]

Hazard Identification and Classification
While a specific Safety Data Sheet for N-(Azido-PEG3)-NH-PEG3-acid was not found, the

safety profile can be inferred from the hazards associated with its functional groups (organic

azide, carboxylic acid) and data from structurally similar molecules. Organic azides are

categorized as potentially explosive materials.[6][7] The azide ion itself is known to have a

toxicity profile similar to that of cyanide.[6]

Based on the SDS for a similar compound, N-(acid-PEG3)-N-bis(PEG3-azide)[8], the following

GHS classification is likely, although it should be confirmed with the supplier-specific SDS.

GHS Pictograms

(Anticipated)
Signal Word (Anticipated)

Hazard Statements

(Anticipated)

Exclamation Mark

Skull and Crossbones
Warning

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Safe Handling and Experimental Protocols
Adherence to strict safety protocols is mandatory when working with N-(Azido-PEG3)-NH-
PEG3-acid due to the potential hazards of the azide functional group.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.

Protection Type Specification

Eye Protection Safety glasses or splash goggles must be worn.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required. Gloves must be inspected before use

and disposed of properly after handling.[9]

Body Protection

A lab coat must be worn. For procedures with a

higher risk of splashing, a chemical-resistant

apron is recommended.

Engineering Controls
Control Specification

Ventilation

All handling of N-(Azido-PEG3)-NH-PEG3-acid,

including weighing and solution preparation,

must be conducted in a certified chemical fume

hood.[9][10]

Safety Shield
For reactions involving heating or at a larger

scale, the use of a blast shield is required.[9]

Handling Procedures
Avoidance of Incompatible Materials:

Metals: Do not use metal spatulas or allow contact with metal surfaces to prevent the

formation of highly shock-sensitive and explosive metal azides.[7][10] Use plastic or

ceramic spatulas.[7][9][10]

Acids: Avoid contact with acids, as this can generate hydrazoic acid, which is highly toxic

and explosive.[7]
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Halogenated Solvents: Never use halogenated solvents like dichloromethane or

chloroform, as they can react to form extremely unstable di- and tri-azidomethane.[6][7][9]

Energy Input:

Organic azides can decompose violently upon exposure to external energy sources such

as heat, light, friction, and pressure.[6][7]

Avoid grinding or scratching solid azides.[11]

Do not use ground glass joints, which can cause friction and potential detonation.[9]

Purification:

Purification techniques should be limited to extraction and precipitation.[6]

Distillation and sublimation are strictly prohibited for this class of compounds.[6]

Storage and Waste Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Procedure Protocol

Storage

Store in a cool, dark, and well-ventilated area,

away from incompatible materials.[6][11] The

recommended storage temperature is -20°C.[2]

[4][5] Ensure containers are tightly sealed.

Waste Disposal

Azide-containing waste must be collected in a

dedicated, clearly labeled waste container.[6][9]

This waste stream must be kept separate from

acidic waste.[6] Organic azides should be

chemically converted to a more stable form,

such as an amine, before disposal, if feasible.[7]

Under no circumstances should azide solutions

be poured down the drain, due to the risk of

forming explosive metal azides with lead or

copper pipes.[10]
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Emergency Procedures
Exposure Type First Aid Measures

Inhalation

Remove the individual to fresh air. If breathing is

difficult, provide respiratory support and seek

immediate medical attention.[8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention.[8]

Eye Contact

Flush eyes immediately with large amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[8]

Spill

For small spills within a fume hood, absorb with

an inert material, collect in a designated waste

container, and decontaminate the area. For

large spills, evacuate the laboratory and contact

emergency services.

Diagrams
Safe Handling Workflow for N-(Azido-PEG3)-NH-PEG3-
acid
Caption: Workflow for the safe handling of N-(Azido-PEG3)-NH-PEG3-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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